Cas no 392335-80-7 (Pyrimidine, 4,6-bis(methylsulfonyl)-)

• Product Name: Pyrimidine, 4,6-bis(methylsulfonyl)-
• CAS No: 392335-80-7
• MF: C₆H₈N₂O₄S₂
• MW: 236.268718719482
• CID: 1502909
• Update Time: 2024-08-23

Pyrimidine, 4,6-bis(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-bis(methylsulfonyl)-

• Inchi： 1S/C6H8N2O4S2/c1-13(9,10)5-3-6(8-4-7-5)14(2,11)12/h3-4H,1-2H3
• InChI Key： FBDGJZXFKQZWLX-UHFFFAOYSA-N
• SMILES： C1=NC(S(C)(=O)=O)=CC(S(C)(=O)=O)=N1

Computed Properties

• Exact Mass: 235.99264

Experimental Properties

• Density: 1.481±0.06 g/cm3(Predicted)
• Boiling Point: 566.3±50.0 °C(Predicted)
• PSA: 94.06
• pka: -8.69±0.18(Predicted)